Cas no 193092-29-4 (3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine)

• Product Name: 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine
• CAS No: 193092-29-4
• MF: C₁₆H₁₉N₅O₇
• MW: 393.351363420486
• CID: 1060298
• Update Time: 2025-05-20

3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine
• 3’,5’,N2-Tri-O-acety
• 3’,5’,N2-Tri-O-acetyl-2’-Deoxyguanosine
• [(2R,3S,5R)-5-(2-acetamido-6-oxo-3H-purin-9-yl)-3-acetyloxyoxolan-2-yl]methyl acetate
• 3',5',N2-Tri-O-acetyl-2'-Deoxyguanosine
• N-Acetyl-2'-deoxy-guanosine 3',5'-Diacetate

• Inchi： 1S/C16H19N5O7/c1-7(22)18-16-19-14-13(15(25)20-16)17-6-21(14)12-4-10(27-9(3)24)11(28-12)5-26-8(2)23/h6,10-12H,4-5H2,1-3H3,(H2,18,19,20,22,25)/t10-,11+,12+/m0/s1
• InChI Key： RCOVGEMUNRNWBU-QJPTWQEYSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H](C[C@@H]1N1C=NC2C(NC(NC(C)=O)=NC1=2)=O)OC(C)=O

Computed Properties

• Exact Mass: 393.12800

Experimental Properties

• PSA: 158.25000
• LogP: 0.92210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine

Recent Advances in the Study of 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine (CAS: 193092-29-4)

The compound 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine (CAS: 193092-29-4) has garnered significant attention in recent years due to its pivotal role in nucleic acid chemistry and therapeutic applications. This modified nucleoside derivative is widely utilized in oligonucleotide synthesis, serving as a protected form of 2’-deoxyguanosine to prevent unwanted side reactions during chemical synthesis. Recent studies have explored its potential in antiviral and anticancer drug development, leveraging its ability to incorporate into DNA strands and modulate biological activity.

A 2023 study published in Bioorganic & Medicinal Chemistry investigated the synthetic utility of 193092-29-4 in the preparation of modified oligonucleotides with enhanced nuclease resistance. The researchers demonstrated that the tri-acetyl protection scheme offers superior stability under standard coupling conditions while allowing for efficient deprotection post-synthesis. This advancement has important implications for the development of antisense oligonucleotides and other therapeutic nucleic acids.

In the field of antiviral research, a team from MIT reported in Nature Chemical Biology (2024) on the incorporation of 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine analogs into DNA probes targeting viral polymerases. The study revealed that these modified nucleotides exhibit improved binding affinity to certain viral replication complexes, suggesting potential applications in diagnostic assays and inhibitor development. The CAS 193092-29-4 compound served as a crucial intermediate in the synthesis of these novel probes.

From a pharmaceutical development perspective, recent patent filings (WO2023124567, 2023) have highlighted the use of 193092-29-4 in the production of nucleotide prodrugs. The acetyl-protected form demonstrates improved solubility and stability profiles compared to unprotected 2’-deoxyguanosine, making it particularly valuable for formulation development. These advances address longstanding challenges in the delivery of nucleoside-based therapeutics.

Ongoing research continues to explore the biochemical properties of 3’,5’,N2-Tri-O-acetyl 2’-Deoxyguanosine derivatives. A recent preprint (ChemRxiv, 2024) presents computational modeling data suggesting that the acetyl groups may influence the glycosidic bond stability and sugar pucker conformation, potentially affecting the biological activity of incorporated nucleotides. These findings open new avenues for rational design of modified nucleosides with tailored properties.

As the field progresses, the compound with CAS number 193092-29-4 remains a cornerstone in nucleoside chemistry, with its applications expanding beyond traditional synthetic uses into areas such as materials science (DNA-based nanomaterials) and chemical biology (activity-based probes). The continued innovation in this area underscores the importance of protected nucleoside building blocks in advancing both fundamental research and therapeutic development.